Cas no 305373-13-1 (4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate)

• Product Name: 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate
• CAS No: 305373-13-1
• MF: C₂₅H₂₁N₃O₄S
• MW: 459.516944646835
• CID: 6336052
• PubChem ID: 4036134
• Update Time: 2025-06-10

4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate
• AKOS016318554
• [4-[[2-(4-oxo-3-phenyl-2-phenylimino-1,3-thiazolidin-5-yl)acetyl]amino]phenyl] acetate
• HMS594G06
• 305373-13-1
• SR-01000425294-1
• AKOS002256584
• ChemDiv1_002602
• (Z)-4-(2-(4-oxo-3-phenyl-2-(phenylimino)thiazolidin-5-yl)acetamido)phenyl acetate
• SR-01000425294
• 4-{2-[(2Z)-4-OXO-3-PHENYL-2-(PHENYLIMINO)-1,3-THIAZOLIDIN-5-YL]ACETAMIDO}PHENYL ACETATE
• F1065-0435

• Inchi： 1S/C25H21N3O4S/c1-17(29)32-21-14-12-19(13-15-21)26-23(30)16-22-24(31)28(20-10-6-3-7-11-20)25(33-22)27-18-8-4-2-5-9-18/h2-15,22H,16H2,1H3,(H,26,30)/b27-25-
• InChI Key： SSRHWHFZMMGASM-RFBIWTDZSA-N
• SMILES： S1/C(=N\C2C=CC=CC=2)/N(C2C=CC=CC=2)C(C1CC(NC1C=CC(=CC=1)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 459.12527733g/mol
• Monoisotopic Mass: 459.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 113Ų

Additional information on 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate

Professional Introduction to Compound with CAS No. 305373-13-1 and Product Name: 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate

The compound with the CAS number 305373-13-1 and the product name 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate architecture of this molecule, characterized by a phenylacetamido group linked to a thiazolidine ring system, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating thiazolidine moieties. Thiazolidines are known for their versatility in forming stable complexes with biological targets, making them valuable scaffolds for designing novel pharmacological agents. The specific derivative mentioned here, 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate, exhibits a rich chemical profile that includes multiple functional groups capable of interacting with biological systems in diverse ways.

One of the most striking features of this compound is its dual functionality. The presence of both an amide group and a phenyl ring suggests potential applications in modulating enzyme activity and receptor binding. In particular, the thiazolidine ring is known to be a key structural element in several bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The incorporation of a phenylimino group further enhances its potential as a pharmacophore, providing additional sites for hydrogen bonding and hydrophobic interactions with biological targets.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key intermediate, 2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yloleamide, is synthesized through a sequence of condensation reactions that establish the core thiazolidine scaffold. Subsequent functionalization with the phenylacetamido group introduces the necessary pharmacological moiety for further biological evaluation.

In terms of biological activity, preliminary studies suggest that 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-ylacetamido}phenyl acetate may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The phenylimino group, in particular, has been shown to interact with amino acid residues in enzyme active sites, potentially leading to reduced catalytic activity. This makes the compound a promising lead for developing novel therapeutics targeting conditions such as arthritis and other inflammatory disorders.

Moreover, the structural motif of this compound aligns well with current trends in drug design, which emphasize the use of multifunctional molecules capable of engaging multiple targets simultaneously. This approach has been successfully applied in the development of drugs like Janus kinase inhibitors and dual-specificity protein kinase inhibitors. By combining several pharmacophoric elements into a single molecule, 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yloleamide offers a strategic advantage in modulating complex biological networks.

The potential applications of this compound extend beyond inflammation management. Its unique structural features also make it suitable for investigating interactions with other biological targets, such as receptors and ion channels. For instance, the phenyl ring can serve as an anchor for binding to aromatic residues in protein structures, while the amide group provides flexibility for optimal positioning relative to active sites.

In conclusion, the compound with CAS number 305373-13-1 and product name 4-{2-(2Z)-4-oxo-3-phenyl-2-(phenylimino)-1,3-thiazolidin-5-yloleamide} represents a significant contribution to the field of chemical biology and pharmaceutical research. Its intricate structure and rich functional profile position it as a valuable tool for exploring new therapeutic strategies. Further investigation into its biological activity will undoubtedly provide insights into its potential as a lead compound for drug development.